1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H17ClN4O/c1-3-13-6-4-5-12(2)16(13)21-18(24)17-20-11-23(22-17)15-9-7-14(19)8-10-15/h4-11H,3H2,1-2H3,(H,21,24)
• InChI Key: NUOYSDGCRNAFBM-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)Cl)C

Description

1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as CTZ, is a chemical compound that has been extensively studied for its potential therapeutic applications. CTZ belongs to the class of triazole compounds, which have been found to exhibit a wide range of biological activities, including antifungal, antibacterial, antitumor, and anti-inflammatory properties.

Scientific Research Applications

1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been studied for its potential therapeutic applications in a variety of fields. In the area of cancer research, 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to exhibit antitumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has also been studied for its potential use as an antifungal agent, with promising results in the treatment of Candida albicans infections. Additionally, 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to induce apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has also been shown to inhibit the activity of the fungal enzyme lanosterol 14α-demethylase, which is involved in the synthesis of ergosterol, a key component of fungal cell membranes.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to exhibit a range of biochemical and physiological effects, depending on the specific application. In cancer cells, 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to induce cell cycle arrest and apoptosis, while inhibiting cell migration and invasion. In fungal cells, 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to disrupt membrane integrity and inhibit growth and reproduction. In addition, 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide in lab experiments is its relatively low toxicity, which allows for higher dosages to be used without causing harm to cells or organisms. Additionally, 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to exhibit broad-spectrum activity against a variety of cancer cell lines and fungal species, making it a potentially useful tool for investigating the mechanisms of these diseases. However, one limitation of 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is its relatively low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. One area of interest is the development of more efficient synthesis methods for 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide and related triazole compounds. Additionally, further investigation is needed to fully understand the mechanisms of action of 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide in various biological systems, which could lead to the development of more targeted therapies. Finally, the potential use of 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide in combination with other drugs or therapies should be explored, as this could enhance its effectiveness in treating various diseases.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,4-triazole-3-carboxamide involves the reaction of 4-chlorobenzyl cyanide with 2-ethyl-6-methylphenylhydrazine to form 4-chlorophenylhydrazine. This intermediate is then reacted with ethyl acetoacetate to form the triazole ring, which is subsequently converted to the carboxamide group by reaction with chloroacetyl chloride. The final product is obtained by purification through recrystallization.